Cas no 117194-77-1 (3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin)
117194-77-1 structure
Product Name:3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin Chemical and Physical Properties
Names and Identifiers
-
- b-Cyclodextrin,3A-amino-3A-deoxy-, (2AS,3AS)-
- 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin Hydrate
- 3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin
- 3A-Amino-3A-deoxy-(2AS,3AS)-&beta
- -cyclodextrin Hydrate
- 3A-AMINO-3A-DEOXY-(2AS,3AS)-BETA-CYCLODEXTRIN
- 3A-Amino-3A-deoxy-(2AS,3AS)-β3A-AMino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin 3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin Hydrate
- Mono-6-O-(2-naphthyl)-per-O-methyl-alpha-cyclodextrin
- O,O'-Bis(per-O-methyl-alpha-cyclodextrin-6-yl)bisphenol A
- 2,2-Bis[4-(per-O-methyl-alpha-cyclodextrin-6-yloxy)phenyl]propane
- 1,1,1-Tris[4-(per-O-methyl-alpha-cyclodextrin-6-yloxy)phenyl]ethane
- HY-W145671
- 117194-77-1
- J-003535
- beta-Cyclodextrin, 3A-amino-3A-deoxy-, (2AS,3AS)-
- DTXSID20462166
- CS-0226104
-
- Inchi: 1S/C42H71NO34/c43-15-16(51)36-64-8(1-44)29(15)71-37-23(58)17(52)31(10(3-46)65-37)73-39-25(60)19(54)33(12(5-48)67-39)75-41-27(62)21(56)35(14(7-50)69-41)77-42-28(63)22(57)34(13(6-49)70-42)76-40-26(61)20(55)32(11(4-47)68-40)74-38-24(59)18(53)30(72-36)9(2-45)66-38/h8-42,44-63H,1-7,43H2/t8-,9-,10-,11-,12-,13-,14-,15+,16+,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
- InChI Key: OZLVLKFBPJMRCM-FUFZOPRGSA-N
- SMILES: O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)N([H])[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]
Computed Properties
- Exact Mass: 1151.40000
- Monoisotopic Mass: 1133.3857483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 21
- Hydrogen Bond Acceptor Count: 35
- Heavy Atom Count: 77
- Rotatable Bond Count: 7
- Complexity: 1840
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 35
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -15.3
- Topological Polar Surface Area: 560
Experimental Properties
- Color/Form: Not determined
- Density: 1.598
- Boiling Point: 1522.5°C at 760 mmHg
- Flash Point: 874.6°C
- Refractive Index: 139 ° (C=4, DMSO)
- PSA: 569.07000
- LogP: -14.62820
- Solubility: Not determined
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A611338-1mg |
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin |
117194-77-1 | 1mg |
$ 224.00 | 2023-04-19 | ||
| TRC | A611338-5mg |
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin |
117194-77-1 | 5mg |
$ 994.00 | 2023-04-19 | ||
| TRC | A611338-10mg |
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin |
117194-77-1 | 10mg |
$ 1800.00 | 2023-09-08 | ||
| BAI LING WEI Technology Co., Ltd. | A1916-1G |
3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin Hydrate |
117194-77-1 | 97.0%(T) | 1G |
¥ 1990 | 2021-07-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1916-1g |
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin |
117194-77-1 | >97.0%(T) | 1g |
¥1,990.00 | 2021-05-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1916-200mg |
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin |
117194-77-1 | 97.0%(T) | 200mg |
620CNY | 2021-05-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A3512-200MG |
(2AS,3AS)-3A-Amino-3A-deoxy-β-cyclodextrin |
117194-77-1 | >95.0%(HPLC) | 200mg |
¥830.00 | 2024-04-18 | |
| BAI LING WEI Technology Co., Ltd. | J07A3512-200mg |
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin |
117194-77-1 | 95.0%(LC) | 200mg |
¥790 | 2023-11-24 | |
| A2B Chem LLC | AA17831-100mg |
β-Cyclodextrin, 3A-amino-3A-deoxy-, (2AS,3AS)- |
117194-77-1 | 100mg |
$200.00 | 2024-04-20 | ||
| A2B Chem LLC | AA17831-250mg |
β-Cyclodextrin, 3A-amino-3A-deoxy-, (2AS,3AS)- |
117194-77-1 | 250mg |
$288.00 | 2024-04-20 |
3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
117194-77-1 (3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin) Related Products
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